Cas no 1566990-71-3 (3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one)

• Product Name: 3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• CAS No: 1566990-71-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5703479
• PubChem ID: 136869068
• Update Time: 2023-10-17

3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one
• 1566990-71-3
• EN300-1129907
• 3,7-dimethylpyrazolo[1,5-a]pyrimidin-5-ol
• Pyrazolo[1,5-a]pyrimidin-5(4H)-one, 3,7-dimethyl-

• Inchi： 1S/C8H9N3O/c1-5-4-9-11-6(2)3-7(12)10-8(5)11/h3-4H,1-2H3,(H,10,12)
• InChI Key： NKGIFCQCCWJZMC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N2C(=C(C)C=N2)N1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 238.4±40.0 °C(Predicted)
• pka: 11.60±0.40(Predicted)